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Abstract

Methyltrioctylammonium iodide is a quaternary ammonium salt characterized by a central
nitrogen atom bonded to three octyl chains and one methyl group, with an iodide counter-ion.
Its amphipathic structure, combining a hydrophilic cationic head with lipophilic alkyl chains,
makes it a compound of significant interest, primarily as a phase-transfer catalyst (PTC) in
heterogeneous reaction systems. This guide provides a comprehensive overview of its
physicochemical properties, synthesis, core applications, and safety protocols, offering field-
proven insights into its practical use and mechanistic underpinnings.

Core Physicochemical Properties

Methyltrioctylammonium iodide, also known as Trioctylmethylammonium iodide, possesses
a unique set of properties derived from its molecular structure.[1][2] The long C8 alkyl chains
impart significant organophilicity, while the charged quaternary ammonium center provides
interaction with anionic species.
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Property Value Source(s)
CAS Number 35675-86-6 [112][3114]
Molecular Formula C2sHsaIN [2][41[5]
Molecular Weight 495.61 g/mol [2][41[5]
Density 1.041 g/mL at 20 °C [2][5]
Refractive Index n20/D 1.493 [2][5]
IUPAC Name methyl(trioctyl)azanium;iodide [1114]
Trioctylmethylammonium
Synonyms o (2]
iodide
CCccccecece(eececececece)cece
SMILES [11[4]
CCcCcCcCC.[I-]

Solubility Profile

While quantitative solubility data for Methyltrioctylammonium iodide is not extensively
published, its structural characteristics provide a strong basis for predicting its behavior. The
presence of three long octyl chains makes the molecule highly soluble in nonpolar and
moderately polar organic solvents such as toluene, dichloromethane, and ethers. Conversely,
its solubility in water is expected to be low. The behavior of related quaternary ammonium salts
supports this, where solubility is a complex function of both the cation's alkyl chain length and
the nature of the solvent.[6] For instance, tetramethylammonium iodide is only sparingly soluble
in water and ethanol and insoluble in less polar solvents like chloroform and diethyl ether,
highlighting the dramatic effect of the much longer alkyl chains in the title compound.[7]

Thermal Stability

A precise melting point for Methyltrioctylammonium iodide is not readily available in the
literature. However, for the broader class of tetraalkylammonium iodides, thermal
decomposition is often observed to begin during or immediately after melting.[8] Studies on
related compounds show that increasing the alkyl chain length tends to lower both the melting
point and the onset temperature of decomposition.[8] The decomposition of the related
methyltrioctylammonium nitrate has been studied, indicating the cation's susceptibility to
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thermal degradation. The degradation pathway for such compounds can be complex,
potentially involving Hofmann elimination or nucleophilic substitution by the iodide counter-ion,
leading to the formation of trioctylamine and methyl iodide.

Synthesis and Characterization
Synthesis via Menschutkin Reaction

The primary route for synthesizing Methyltrioctylammonium iodide is the Menschutkin
reaction, which involves the alkylation of a tertiary amine with an alkyl halide.[9] In this case, tri-
n-octylamine is the tertiary amine and iodomethane (methyl iodide) serves as the alkylating
agent.

Iodomethane
CHsI

Tri-n-octylamine
N(CeH17)3

Polar Aprotic Solvent
(e.g., Acetonitrile)

Nucleophile Electrophile .-’ Reaction Medium

Click to download full resolution via product page
Experimental Protocol (General Procedure):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve tri-n-octylamine (1.0 eq) in a suitable polar aprotic solvent, such as
acetonitrile.

o Reagent Addition: Add iodomethane (methyl iodide, 1.1 eq) to the solution. The reaction is
typically exothermic, and the addition may be controlled to maintain a desired temperature.
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Reaction Conditions: Stir the mixture at room temperature or with gentle heating (e.g., 40-60
°C) for several hours to overnight. The progress can be monitored by techniques such as
TLC or *H NMR by observing the disappearance of the starting amine.

Workup and Purification: Upon completion, the solvent is typically removed under reduced
pressure. The resulting crude product can be purified by recrystallization from a suitable
solvent system (e.g., an ethanol/ether mixture) or by washing with a non-polar solvent like
hexane to remove any unreacted tri-n-octylamine. The purified product should be dried under

vacuum.

Spectroscopic Characterization

Verifying the identity and purity of the synthesized product is critical. H NMR and FTIR are

standard methods for this purpose.

e 1H NMR Spectroscopy: The *H NMR spectrum provides clear diagnostic signals. The

expected chemical shifts (referenced against a solvent like CDCIs) are:

[e]

A singlet around 3.3 ppm corresponding to the three protons of the N-CHs group.[10]

o A multiplet around 3.2-3.4 ppm for the six protons of the three N-CHz- groups adjacent to
the nitrogen atom.

o A broad multiplet between 1.2-1.7 ppm representing the bulk of the methylene protons (-
CHz2-) in the octyl chains.

o Atriplet around 0.9 ppm corresponding to the nine protons of the terminal methyl (-CHs)
groups of the octyl chains. PubChem confirms the availability of reference *H and 3C
NMR spectra for this compound.[1]

o FTIR Spectroscopy: Infrared spectroscopy is used to confirm the presence of key functional

groups and the successful quaternization of the amine.[10]

o C-H Stretching: Strong peaks in the 2850-2960 cm~1 region corresponding to the
symmetric and asymmetric stretching of C-H bonds in the numerous methylene and
methyl groups.
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o C-H Bending: Bending vibrations for the alkyl chains are expected around 1465 cm™2.

o The disappearance of signals characteristic of the tertiary amine and the overall spectral
profile confirm the formation of the quaternary ammonium salt.

Core Applications: The Role of a Phase-Transfer
Catalyst

The primary utility of Methyltrioctylammonium iodide is as a phase-transfer catalyst (PTC).
PTCs facilitate reactions between reactants located in different immiscible phases (e.g., a
water-soluble nucleophile and an organic-soluble electrophile).[11]

Mechanism of Action

The catalyst, Q*X~ (where Q* is the quaternary ammonium cation and X~ is the original anion,
iodide), operates by transporting a reactant anion (Y~) from the aqueous phase to the organic
phase.

Anion Exchange: At the aqueous-organic interface, the catalyst's original anion (I7) is
exchanged for the reactant anion (Y~) from the aqueous phase, forming an ion pair [Q*Y™].

e Phase Transfer: The newly formed [Q*Y~] ion pair, now soluble in the organic phase due to
the long alkyl chains of the Q* cation, migrates into the organic bulk.

o Organic Phase Reaction: The reactant anion Y~, now solvated in the organic phase, reacts
with the organic substrate (RZ) to form the product (RY). This step regenerates the catalyst
in its original form [Q*Z~].

Catalyst Regeneration: The catalyst returns to the interface to repeat the cycle.

/I Interface Nodes QY _int [label="[Q*Y~]", shape=ellipse, style=filled, fillcolor="#FBBCO05"];
QZ_int [label="[Q*Z"]", shape=ellipse, style=filled, fillcolor="#FBBC05"];

/Il Arrows QY_org -> QZ_org [style=invis]; // for layout QZ_org -> QZ_int [label="Migration"];
QZ_int -> NaZ [label="Anion\nExchange"]; NaY -> QY_.int [label="Anion\nExchange"]; QY_int -
> QY_org [label="Migration"]; } } Caption: Mechanism of Phase-Transfer Catalysis.
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Application in Metal lon Extraction

Quaternary ammonium salts are effective reagents for solvent extraction of metal anions. A
notable application involves the preconcentration of cadmium ions from water samples.[4] In
this process, cadmium ions (Cd?2*) in an agueous solution containing excess iodide are
converted to the anionic complex, tetraiodocadmate(ll) ([Cdls]?>~). Methyltrioctylammonium
cations then form an ion pair with this complex, facilitating its extraction into a small volume of
an organic solvent. This methodology allows for significant preconcentration, enabling the
detection of trace amounts of the metal.[4]

Considerations for Use

o Catalyst Efficiency: The high carbon number (C# = 25) of Methyltrioctylammonium iodide
ensures high lipophilicity, which typically increases the concentration of the catalyst-anion
pair in the organic phase. This is advantageous when the organic phase reaction is the rate-
determining step.[12]

o Catalyst Poisoning: The iodide anion is highly polarizable and can form a strong ion pair with
the quaternary cation. In some cases, this can hinder the exchange with the desired reactant
anion, an effect known as "catalyst poisoning."[12] For this reason, researchers sometimes
prefer to use the corresponding bromide or chloride salts.

Safety, Handling, and Storage

Methyltrioctylammonium iodide is a hazardous chemical and requires strict safety protocols.

Hazard Identification

The compound is classified with multiple hazards according to the Globally Harmonized
System (GHS).

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.bocsci.com/methyltrioctylammonium-iodide-cas-35675-86-6-item-90933.html
https://www.bocsci.com/methyltrioctylammonium-iodide-cas-35675-86-6-item-90933.html
https://www.benchchem.com/product/b1230502/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyltrioctylammonium-iodide-cas-35675-86-6
https://reagents.acsgcipr.org/reagent-guides/n-alkylation-reagent-guide/list-of-reagents/phase-transfer-catalysis/
https://reagents.acsgcipr.org/reagent-guides/n-alkylation-reagent-guide/list-of-reagents/phase-transfer-catalysis/
https://www.benchchem.com/product/b1230502/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyltrioctylammonium-iodide-cas-35675-86-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class GHS Code Description Source(s)
] o May damage fertility
Reproductive Toxicity H360 ] [1][2]
or the unborn child
Skin Irritation H315 Causes skin irritation [1][2]
o Causes serious eye
Eye Irritation H319 L [1][2]
irritation
_ e May cause respiratory
Respiratory Irritation H335 [1][2]

irritation

Signal Word:Danger[1][2] GHS Pictograms: Health Hazard, Exclamation Mark

Recommended Handling and PPE

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.

o Respiratory Protection: If handling as a powder or aerosol, a NIOSH-approved particulate

respirator may be required.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from strong oxidizing agents.
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» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.

Conclusion

Methyltrioctylammonium iodide is a valuable chemical tool, particularly for its role as a
phase-transfer catalyst. Its highly lipophilic cation structure enables the transport of anions into
organic media, facilitating a wide range of heterogeneous reactions. Researchers and
developers must balance its catalytic efficacy with considerations of potential catalyst poisoning
by the iodide counter-ion and adhere to stringent safety protocols due to its significant health
hazards. A thorough understanding of its properties and mechanisms, as outlined in this guide,
is essential for its effective and safe application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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